Cas no 81474-46-6 (Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate)

Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate structure
81474-46-6 structure
Product Name:Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate
CAS No:81474-46-6
MF:C10H9BrO5
MW:289.079462766647
MDL:MFCD00792457
CID:720096
PubChem ID:11449108
Update Time:2025-10-29

Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate
    • 4-Bromo-7-methoxy-1,3-benzodioxole-5-carboxylicacidmethylester
    • METHYL 4-BROMO-7-METHOXY-BENZO[1,3]DIOXOLE-5-CARBOXYLATE
    • METHYL 2-BROMO-3,4-METHYLENEDIOXY-5-METHOXYBENZOATE
    • 2-BROMO-3,4-DIOXYMETHYLENE-5-METHYLOXYMETHYL BENZOATE
    • 4-BROMO-7-METHOXY-BENZO[1,3]DIOXOLE-5-CARBOXYLIC ACID METHYL ESTER
    • Methyl 4-bromo-7-methoxy-benzo[1,3]dioxole-5-
    • 1,3-Benzodioxole-5-carboxylic acid, 4-broMo-7-Methoxy-, Methyl ester
    • 4-bromo-7-methoxybenzo[1,3]dioxole-5-carboxylic acid methyl ester
    • methyl 4-bromo-7-methoxy-1,3-benzodioxole-5-carboxylate
    • Methyl 4-bromo-7-methoxybenzo-[d][1,3]dioxole-5-carboxylate
    • Benzoic acid, 2-bromo-5-methoxy-3,4-methylenedioxy-, methyl ester (6CI)
    • Methyl 4-bromo-7-methoxy-1,3-benzodioxole-5-carboxylate (ACI)
    • methyl 4-bromo-7-methoxy-2H-1,3-benzodioxole-5-carboxylate
    • AG-205/12761249
    • CS-0150510
    • methyl 2-bromo-5-methoxy-3,4-methylenedioxybenzoate
    • AKOS015888813
    • AC-9315
    • LBTTXOWOLNELBG-UHFFFAOYSA-N
    • 4-bromo-7-methoxy-1,3-benzodioxole-5-carboxylic acid methyl ester
    • SR-01000514828
    • Methyl4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate
    • AS-38030
    • SCHEMBL5360890
    • DB-056531
    • 81474-46-6
    • MFCD00792457
    • SR-01000514828-1
    • DTXSID90466277
    • MDL: MFCD00792457
    • Inchi: 1S/C10H9BrO5/c1-13-6-3-5(10(12)14-2)7(11)9-8(6)15-4-16-9/h3H,4H2,1-2H3
    • InChI Key: LBTTXOWOLNELBG-UHFFFAOYSA-N
    • SMILES: O=C(C1C(Br)=C2C(OCO2)=C(OC)C=1)OC

Computed Properties

  • Exact Mass: 287.96300
  • Monoisotopic Mass: 287.96334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.617±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 106.5 ºC
  • Boiling Point: 356.325 °C at 760 mmHg
  • Flash Point: 169.299 °C
  • Refractive Index: 1.569                   
  • Solubility: Very slightly soluble (0.2 g/l) (25 º C),
  • PSA: 53.99000
  • LogP: 1.97300

Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate Security Information

Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate Pricemore >>

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Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic anhydride ;  4 h, reflux
Reference
Synthesis, separation, and theoretical studies of chiral biphenyl lignans (α- and β-DDB)
Chang, Junbiao; et al, Helvetica Chimica Acta, 2003, 86(6), 2239-2246

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  2.5 h, 90 °C; 90 °C → rt
Reference
Optimization of synthesis technology of dimethyl-4,4'-dimethoxy-5,6,5',6'-dimethylene dioxybiphenyl-2,2'-dicarboxylate
Yin, Shumei; et al, Qingdao Keji Daxue Xuebao, 2010, 31(1), 12-15

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  6 h, 105 °C
Reference
Synthesis of unsymmetrical biphenyls as potent cytotoxic agents
Wu, Gang; et al, Bioorganic & Medicinal Chemistry Letters, 2008, 18(19), 5272-5276

Production Method 4

Reaction Conditions
Reference
Improvement on synthesis of DDB
Xie, Ju-chong; et al, Guangzhou Huagong, 2013, 41(7), 104-106

Production Method 5

Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Methanol ;  rt → 80 °C; 8 h, 80 °C
2.1 Reagents: Potassium fluoride Solvents: Dimethylformamide ;  3 h, 110 - 120 °C
Reference
The metabolism and excretion of 2-methylaminoethoxycarbonyl-4,4'-dimethoxy-5,6,5',6'-dimethylenedioxybiphenyl-2'-carboxylic acid (DDB-S) in rats and human
Yoo, Hye Hyun; et al, Rapid Communications in Mass Spectrometry, 2006, 20(13), 1981-1988

Production Method 6

Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  Potassium sulfate
2.1 -
Reference
Biphenyl derivatives, their preparation, and antihepatopathic agents containing them
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  2.5 h, 80 - 95 °C
2.1 Reagents: Bromine Solvents: Chloroform ;  rt
Reference
Synthesis of intermediates of bifendate
Liu, Yue-jin; et al, Shenyang Huagong Daxue Xuebao, 2013, 27(2), 123-125

Production Method 8

Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ;  1 h, 120 °C
2.1 Reagents: Iron ,  Bromine Solvents: Dichloromethane ;  -78 °C; -78 °C → 0 °C; 4 h, 0 °C
Reference
Isolation, synthesis, and neurite outgrowth-promoting activity of illicinin A from the flowers of Illicium anisatum
Takaoka, Shigeki; et al, Tetrahedron, 2009, 65(40), 8354-8361

Production Method 9

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone
2.1 Reagents: Bromine Solvents: Acetic acid ;  12 - 15 °C; 2 h, rt
Reference
Efficient synthesis of γ-DDB
Chang, Junbiao; et al, Bioorganic & Medicinal Chemistry Letters, 2004, 14(9), 2131-2136

Production Method 10

Reaction Conditions
1.1 Reagents: Bromine Solvents: Dichloromethane ;  40 °C; 1.5 h, 40 °C; 1 h, reflux
1.2 Solvents: Water ;  15 min, reflux; 15 min, reflux
2.1 -
Reference
Improvement on synthesis of DDB
Xie, Ju-chong; et al, Guangzhou Huagong, 2013, 41(7), 104-106

Production Method 11

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  12 h, 70 °C
1.2 Reagents: Hydrochloric acid Solvents: Methanol ;  2 h, rt
2.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin Solvents: Chloroform ;  24 h, rt
3.1 Reagents: Potassium fluoride Solvents: Dimethylformamide ;  overnight, 110 °C
Reference
Multi-functionalization of gallic acid towards improved synthesis of α- and β-DDB
Alam, Ashraful; et al, Tetrahedron, 2005, 61(7), 1909-1918

Production Method 12

Reaction Conditions
1.1 -
2.1 Reagents: Bromine Solvents: Dichloromethane ;  40 °C; 1.5 h, 40 °C; 1 h, reflux
2.2 Solvents: Water ;  15 min, reflux; 15 min, reflux
3.1 -
Reference
Improvement on synthesis of DDB
Xie, Ju-chong; et al, Guangzhou Huagong, 2013, 41(7), 104-106

Production Method 13

Reaction Conditions
1.1 Reagents: Potassium fluoride Solvents: Dimethylformamide ;  overnight, 110 °C
Reference
Multi-functionalization of gallic acid towards improved synthesis of α- and β-DDB
Alam, Ashraful; et al, Tetrahedron, 2005, 61(7), 1909-1918

Production Method 14

Reaction Conditions
1.1 Reagents: Iron ,  Bromine Solvents: Dichloromethane ;  -78 °C; -78 °C → 0 °C; 4 h, 0 °C
Reference
Isolation, synthesis, and neurite outgrowth-promoting activity of illicinin A from the flowers of Illicium anisatum
Takaoka, Shigeki; et al, Tetrahedron, 2009, 65(40), 8354-8361

Production Method 15

Reaction Conditions
1.1 Reagents: Potassium fluoride Solvents: Dimethylformamide ;  3 h, 110 - 120 °C
Reference
The metabolism and excretion of 2-methylaminoethoxycarbonyl-4,4'-dimethoxy-5,6,5',6'-dimethylenedioxybiphenyl-2'-carboxylic acid (DDB-S) in rats and human
Yoo, Hye Hyun; et al, Rapid Communications in Mass Spectrometry, 2006, 20(13), 1981-1988

Production Method 16

Reaction Conditions
Reference
Effect of carbon, silicon and aluminum on surface reaction of austenitic stainless steel powder during sintering
Wu, Yikun; et al, Advances in Powder Metallurgy & Particulate Materials, 1992, 353, 353-62

Production Method 17

Reaction Conditions
1.1 Reagents: Potassium carbonate ;  80 - 90 °C
Reference
Improved preparation of a biphenyldicarboxylate as glutamic-pyruvic transaminase inhibitor
, China, , ,

Production Method 18

Reaction Conditions
Reference
Blocking group-directed diastereoselective total synthesis of (±)-α-noscapine
Ni, Jizhi; et al, Tetrahedron, 2011, 67(29), 5162-5167

Production Method 19

Reaction Conditions
1.1 -
2.1 -
3.1 Reagents: Bromine Solvents: Dichloromethane ;  40 °C; 1.5 h, 40 °C; 1 h, reflux
3.2 Solvents: Water ;  15 min, reflux; 15 min, reflux
4.1 -
Reference
Improvement on synthesis of DDB
Xie, Ju-chong; et al, Guangzhou Huagong, 2013, 41(7), 104-106

Production Method 20

Reaction Conditions
1.1 Reagents: Bromine Solvents: Dibromomethane ,  1,2-Dichloroethane ;  5 h, 0 °C
2.1 Catalysts: Sulfuric acid Solvents: Methanol ;  rt → 80 °C; 8 h, 80 °C
3.1 Reagents: Potassium fluoride Solvents: Dimethylformamide ;  3 h, 110 - 120 °C
Reference
The metabolism and excretion of 2-methylaminoethoxycarbonyl-4,4'-dimethoxy-5,6,5',6'-dimethylenedioxybiphenyl-2'-carboxylic acid (DDB-S) in rats and human
Yoo, Hye Hyun; et al, Rapid Communications in Mass Spectrometry, 2006, 20(13), 1981-1988

Production Method 21

Reaction Conditions
1.1 Reagents: Borax (B4Na2O7.10H2O) ,  Sodium hydroxide Solvents: Water ;  2 h, 25 °C; 25 °C
1.2 Reagents: Sulfuric acid ;  5 h, 25 °C
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  2.5 h, 80 - 95 °C
3.1 Reagents: Bromine Solvents: Chloroform ;  rt
Reference
Synthesis of intermediates of bifendate
Liu, Yue-jin; et al, Shenyang Huagong Daxue Xuebao, 2013, 27(2), 123-125

Production Method 22

Reaction Conditions
1.1 Reagents: Borax (B4Na2O7.10H2O) Solvents: Ethanol ,  Water ;  30 min, rt
1.2 Reagents: Potassium carbonate ;  15 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  acidified, rt
2.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ;  1 h, 120 °C
3.1 Reagents: Iron ,  Bromine Solvents: Dichloromethane ;  -78 °C; -78 °C → 0 °C; 4 h, 0 °C
Reference
Isolation, synthesis, and neurite outgrowth-promoting activity of illicinin A from the flowers of Illicium anisatum
Takaoka, Shigeki; et al, Tetrahedron, 2009, 65(40), 8354-8361

Production Method 23

Reaction Conditions
1.1 -
2.1 -
3.1 Reagents: Bromine
Reference
Biphenyl derivatives, their preparation, and antihepatopathic agents containing them
, World Intellectual Property Organization, , ,

Production Method 24

Reaction Conditions
1.1 Catalysts: Amberlyst 15E Solvents: Benzene ;  18 h, reflux
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  12 h, 70 °C
2.2 Reagents: Hydrochloric acid Solvents: Methanol ;  2 h, rt
3.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin Solvents: Chloroform ;  24 h, rt
4.1 Reagents: Potassium fluoride Solvents: Dimethylformamide ;  overnight, 110 °C
Reference
Multi-functionalization of gallic acid towards improved synthesis of α- and β-DDB
Alam, Ashraful; et al, Tetrahedron, 2005, 61(7), 1909-1918

Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate Raw materials

Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate Preparation Products

Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:81474-46-6)4-BROMO-7-METHOXY-BENZO[1,3]DIOXOLE-5-CARBOXYLIC ACID METHYL ESTER
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Stock Status:in Stock
Quantity:200kg
Purity:99.9%
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Additional information on Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate

Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate (CAS No. 81474-46-6): Properties, Applications, and Market Insights

Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate (CAS No. 81474-46-6) is a specialized organic compound with a unique molecular structure. This compound belongs to the class of benzo[d][1,3]dioxole derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. The presence of both bromo and methoxy functional groups in its structure makes it a valuable intermediate in synthetic chemistry.

The compound is often referred to by its systematic name, Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate, or its abbreviated form, 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylic acid methyl ester. Its molecular formula is C10H9BrO5, and it has a molecular weight of 289.08 g/mol. The compound is typically a white to off-white crystalline powder at room temperature, with a melting point ranging between 120-125°C.

One of the key features of Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate is its versatility as a building block in organic synthesis. Researchers and chemists frequently use this compound to synthesize more complex molecules, particularly in the development of pharmaceutical intermediates and agrochemicals. Its bromo substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions, which are popular topics in modern synthetic chemistry.

In recent years, there has been growing interest in benzo[d][1,3]dioxole derivatives due to their potential biological activities. While Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate itself is not a final drug product, it serves as a crucial intermediate in the synthesis of compounds with potential antimicrobial, anti-inflammatory, or anticancer properties. This aligns with current trends in drug discovery, where researchers are actively exploring novel heterocyclic compounds for therapeutic applications.

The compound's stability and solubility profile make it suitable for various reaction conditions. It is moderately soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This property is particularly important for researchers who frequently search for "solubility of benzo[d][1,3]dioxole derivatives" or "organic synthesis intermediates with good solubility".

From a market perspective, the demand for Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate has been steadily increasing, particularly in regions with strong pharmaceutical and agrochemical industries. The compound is often listed under search terms like "high purity benzo[d][1,3]dioxole derivatives" or "custom synthesis of brominated aromatic esters". Manufacturers and suppliers typically offer this compound with purity levels ranging from 95% to 99%, catering to different research and industrial needs.

Quality control is a critical aspect when working with Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify the compound's identity and purity. These methods are frequently searched by quality control professionals and researchers looking for "analytical methods for benzo[d][1,3]dioxole compounds".

Storage and handling of Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate require standard laboratory precautions. The compound should be stored in a cool, dry place, protected from light and moisture. While it doesn't fall under hazardous categories, proper personal protective equipment (PPE) should be used when handling, as with any chemical substance. This information addresses common queries like "storage conditions for aromatic esters" and "safety measures for brominated compounds".

The synthesis of Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate typically involves multi-step organic reactions starting from readily available precursors. The process may include bromination, esterification, and protection/deprotection steps, depending on the chosen synthetic route. Researchers often search for "synthetic routes to benzo[d][1,3]dioxole derivatives" or "optimization of brominated aromatic ester synthesis", making this technical information valuable for the target audience.

In the context of green chemistry, there is increasing interest in developing more sustainable methods for producing compounds like Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate. This includes exploring catalytic processes, solvent-free reactions, and atom-economical transformations. These topics are particularly relevant given the current focus on environmentally friendly chemical synthesis and the frequent searches for "green synthesis of heterocyclic compounds".

Looking ahead, the applications of Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate are expected to expand as researchers discover new uses for this versatile intermediate. Its role in the development of functional materials, specialty chemicals, and bioactive molecules continues to generate interest in both academic and industrial settings. The compound's unique combination of functional groups makes it a valuable tool for chemists working on structure-activity relationship studies and molecular design.

For researchers and procurement specialists seeking Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate, it's important to verify the supplier's credentials and quality assurance processes. Common search queries in this regard include "reliable suppliers of CAS 81474-46-6" and "specifications for methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate". Reputable suppliers typically provide comprehensive technical data sheets and certificates of analysis to ensure product quality.

In conclusion, Methyl 4-bromo-7-methoxybenzo[d][1,3]dioxole-5-carboxylate (CAS No. 81474-46-6) represents an important building block in modern organic synthesis. Its unique structural features and versatile reactivity profile make it valuable for numerous applications in chemical research and development. As the demand for specialized organic intermediates continues to grow, compounds like this will remain essential tools for advancing innovation in pharmaceuticals, agrochemicals, and materials science.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:81474-46-6)4-BROMO-7-METHOXY-BENZO[1,3]DIOXOLE-5-CARBOXYLIC ACID METHYL ESTER
sfd14805
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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